Methyl 4-bromo-2-hydroxybenzoate
Cat. No. B1367668
M. Wt: 231.04 g/mol
InChI Key: JEMVEVUWSJXZMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09315458B2
Procedure details
To a solution of methyl 4-bromo-2-hydroxybenzoate (3.00 g) in toluene (30.0 mL) were added tris(dibenzylideneacetone)dipalladium(0) (0.60 g), 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (0.53 g), cyclopropylboronic acid (2.79 g) and sodium carbonate (3.44 g), and the mixture was stirred overnight at 100° C. under argon atmosphere. The reaction mixture was diluted with ethyl acetate, and the mixture was washed with water and saturated brine. The organic layer was dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (1.80 g).
Quantity
0.53 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[C:4]([OH:12])[CH:3]=1.C1(P(C2CCCCC2)[C:20]2C=CC=C[C:21]=2[C:26]2C(OC)=CC=CC=2OC)CCCCC1.C1(B(O)O)CC1.C(=O)([O-])[O-].[Na+].[Na+]>C1(C)C=CC=CC=1.C(OCC)(=O)C.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[CH:26]1([C:2]2[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[C:4]([OH:12])[CH:3]=2)[CH2:21][CH2:20]1 |f:3.4.5,8.9.10.11.12|
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Inputs
Step One
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Name
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|
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Quantity
|
3 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=CC(=C(C(=O)OC)C=C1)O
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Name
|
|
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Quantity
|
0.53 g
|
|
Type
|
reactant
|
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Smiles
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C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C=CC=C1OC)OC)C1CCCCC1
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|
Name
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|
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Quantity
|
2.79 g
|
|
Type
|
reactant
|
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Smiles
|
C1(CC1)B(O)O
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|
Name
|
|
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Quantity
|
3.44 g
|
|
Type
|
reactant
|
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
|
|
Name
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|
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Quantity
|
30 mL
|
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Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
|
|
Name
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|
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Quantity
|
0.6 g
|
|
Type
|
catalyst
|
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Smiles
|
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred overnight at 100° C. under argon atmosphere
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
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Type
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WASH
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|
Details
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the mixture was washed with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (ethyl acetate/hexane)
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
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product
|
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Smiles
|
C1(CC1)C1=CC(=C(C(=O)OC)C=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 725.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
